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Compound of Interest

Compound Name: 5-Bromo-6-chloronicotinic acid

Cat. No.: B186772 Get Quote

An In-depth Technical Guide to 5-Bromo-6-chloronicotinic Acid

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 5-Bromo-6-chloronicotinic acid, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and Properties
5-Bromo-6-chloronicotinic acid is a halogenated derivative of nicotinic acid, belonging to the

pyridinecarboxylic acid family. Its chemical structure incorporates a pyridine ring substituted

with a bromine atom, a chlorine atom, and a carboxylic acid group. The precise arrangement of

these functional groups dictates its chemical reactivity and utility as a building block in organic

synthesis.

The molecular formula for 5-Bromo-6-chloronicotinic acid is C₆H₃BrClNO₂.[1] Its IUPAC

name is 5-bromo-6-chloropyridine-3-carboxylic acid. The compound is typically a white to

yellow powder or crystalline solid.[2]

Physicochemical Data
The following table summarizes the key quantitative properties of 5-Bromo-6-chloronicotinic
acid.
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Property Value

Molecular Weight 236.45 g/mol [1][3][4]

Molecular Formula C₆H₃BrClNO₂[1]

CAS Number 29241-62-1[2][3]

Appearance White to yellow powder or crystals[2]

Melting Point 166-168 °C

Boiling Point 370 °C at 760 mmHg

Density 1.9±0.1 g/cm³

Exact Mass 234.90357 Da[4]

Solubility
Soluble in water, ethanol, and ammonia; slightly

soluble in benzene and dimethylformamide.

Hydrogen Bond Donor Count 1[4]

Hydrogen Bond Acceptor Count 3[4]

Topological Polar Surface Area 50.2 Å²[4]

Synthesis and Experimental Protocols
5-Bromo-6-chloronicotinic acid is primarily produced through synthetic chemical reactions. It

serves as a crucial intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical sectors.

Synthesis workflow for 5-Bromo-6-chloronicotinic acid.

Experimental Protocol: Synthesis of 5-Bromo-6-
chloronicotinic acid
This protocol outlines a common laboratory-scale synthesis of 5-Bromo-6-chloronicotinic
acid from 5-bromo-6-hydroxynicotinic acid.

Materials:
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5-bromo-6-hydroxynicotinic acid

Tetramethylammonium chloride

Phosphorus oxychloride (POCl₃)

Ethyl acetate

Anhydrous sodium sulfate

Ice water

Procedure:

In a reaction flask, combine 5-bromo-6-hydroxynicotinic acid (10 g, 45 mmol),

tetramethylammonium chloride (5.4 g, 49 mmol), and phosphorus oxychloride (20 mL).

Heat the reaction mixture to reflux and maintain for 3 hours.

After the reaction is complete, carefully and slowly pour the mixture into ice water while

stirring continuously. Continue stirring for 2 hours.

Collect the precipitated solid by filtration.

Dissolve the collected solid in ethyl acetate (300 mL).

Dry the ethyl acetate solution by adding anhydrous sodium sulfate.

Remove the desiccant by filtration.

Concentrate the filtrate under reduced pressure to yield the final product, 5-bromo-6-
chloronicotinic acid.

This procedure has been reported to yield the target product as a pink solid with a high yield.[5]

Applications in Research and Development
5-Bromo-6-chloronicotinic acid is a valuable building block in medicinal chemistry and

organic synthesis. Its applications include:
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Pharmaceutical Intermediates: It serves as a key starting material or intermediate in the

synthesis of biologically active compounds and active pharmaceutical ingredients (APIs).[5]

It has been utilized in the development of kinase inhibitors and other therapeutic agents.

Agrochemical Synthesis: Similar to its role in pharmaceuticals, this compound is used as a

precursor for creating new pesticidal and herbicidal agents.

Biochemical Reagent: In a broader sense, it is used as a biochemical reagent for various life

science research purposes.[1]

Synthesis of N-Phenylamides: Research has shown its use in the synthesis of a series of N-

phenylamides by treating its freshly prepared acid chloride with appropriately substituted

anilines. These resulting compounds have been investigated for potential pesticidal,

herbicidal, and fungicidal activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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